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These application notes provide a comprehensive guide to understanding and modeling the

weathering rates of olivine in various environmental settings. This document outlines the key

factors influencing olivine dissolution, presents detailed experimental protocols for measuring

weathering rates, and summarizes quantitative data to support predictive modeling efforts.

Introduction to Olivine Weathering
Olivine, a magnesium iron silicate, is a primary component of the Earth's upper mantle and is

abundant in mafic and ultramafic rocks. Its weathering plays a crucial role in global

geochemical cycles, including the long-term carbon cycle. The dissolution of olivine consumes

atmospheric carbon dioxide (CO₂), leading to the formation of carbonate minerals. This process

has garnered significant interest for its potential in enhanced weathering strategies aimed at

mitigating climate change.[1][2]

Modeling olivine weathering rates is essential for predicting the efficacy of such strategies and

for understanding natural geological processes. However, these rates are highly variable and

depend on a complex interplay of physical, chemical, and biological factors. A significant

discrepancy often exists between weathering rates measured in controlled laboratory settings

and those observed in the field, with natural environments often exhibiting substantially higher
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rates.[1][2] This highlights the importance of considering environmental context in any modeling

endeavor.

Key Factors Influencing Olivine Weathering Rates
The dissolution of olivine is a surface-controlled process.[3] The primary factors that influence

its weathering rate are summarized below. A critical review of the literature suggests that the

main determinants are pH, temperature, the mineral-fluid interfacial surface area, and water

activity.[4][5]

pH: Olivine dissolution rates are strongly dependent on pH. Rates are significantly higher in

acidic conditions and increase again under strongly alkaline conditions.[4][6]

Temperature: Higher temperatures generally lead to increased weathering rates, following

the principles of chemical kinetics.[6][7]

Mineral Surface Area: The available surface area for reaction is a critical factor. Smaller grain

sizes, which have a larger surface area to volume ratio, weather more rapidly.[8][9]

Water Chemistry and Flow: The chemical composition of the surrounding water, including the

presence of organic and inorganic species, can influence dissolution rates.[4] Water flow

rates are also important, as they can remove reaction products and prevent the formation of

secondary mineral coatings that might inhibit further weathering.[10]

Biotic Factors: In natural environments, biological activity can significantly accelerate olivine

weathering. This includes the effects of plant roots, microbes, and fungi, which can alter local

pH and produce organic acids that enhance dissolution.[1]

Secondary Mineral Precipitation: The precipitation of secondary minerals, such as silica

phases, clays, and carbonates, on the olivine surface can passivate the mineral and reduce

its weathering rate.[4][5][11]

Below is a diagram illustrating the interconnectedness of these factors.
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Field Trial Data Modeling Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://oceanrep.geomar.de/id/eprint/57752/
https://www.researchgate.net/publication/222195998_Dissolution_kinetics_of_fosteritic_olivine_at_90-150C_including_effects_of_the_presence_of_CO2
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2024.1252210/full
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2024.1252210/full
https://publications.deltares.nl/11204378_000_0002.pdf
https://www.mdpi.com/2075-163X/13/2/235
https://epic.awi.de/id/eprint/57889/
https://epic.awi.de/id/eprint/57889/
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2022.831587/full
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2022.831587/full
https://www.benchchem.com/product/b1252735#modeling-olivine-weathering-rates-in-different-environments
https://www.benchchem.com/product/b1252735#modeling-olivine-weathering-rates-in-different-environments
https://www.benchchem.com/product/b1252735#modeling-olivine-weathering-rates-in-different-environments
https://www.benchchem.com/product/b1252735#modeling-olivine-weathering-rates-in-different-environments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1252735?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

